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Compound of Interest

Compound Name:
2-hydroxy-3-methyl-1H-quinolin-4-

one

Cat. No.: B7774321

Get Quote

Executive Summary & Compound Profile
2-hydroxy-3-methyl-1H-quinolin-4-one is a critical scaffold often encountered as a

degradation impurity in quinolone antibiotics, a metabolite in Pseudomonas signaling (PQS

analogs), or a synthetic intermediate. Its stability is governed by its tautomeric equilibrium

between the 4-hydroxy-2-quinolone and 2-hydroxy-4-quinolone forms.

Property Specification

IUPAC Name 2-hydroxy-3-methyl-1H-quinolin-4-one

Common Synonyms
3-methyl-2,4-quinolinedione; 3-methyl-4-

hydroxy-2-quinolone

CAS Number 15237-84-0

Molecular Formula C₁₀H₉NO₂

Key Instability Factors
UV Radiation (300–350 nm), Strong Oxidants,

Biological Hydroxylation
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Degradation Pathways (Mechanistic Analysis)
Pathway A: Oxidative Degradation (Chemical &
Metabolic)
The presence of the C3-methyl group adjacent to the electron-rich quinolone core makes this

molecule susceptible to stepwise oxidation.

Mechanism: Radical attack (typically •OH) abstracts a hydrogen from the C3-methyl group.

Sequence:

Hydroxylation: Conversion to 3-(hydroxymethyl)-2,4-quinolinedione.

Carbonyl Formation: Oxidation to 3-formyl-2,4-quinolinedione.

Decarboxylation/Cleavage: Further oxidation to the carboxylic acid, followed by potential

decarboxylation to 2,4-dihydroxyquinoline under extreme stress.

Pathway B: Photodegradation (UV-Induced)
Quinolones are potent absorbers of UVA light. Upon excitation, the heterocyclic ring generates

singlet oxygen (¹O₂) or superoxide radicals (O₂•⁻).

Mechanism:

Type I: Direct electron transfer leading to N-dealkylation (if N-substituted) or

decarboxylation (if carboxylated). For this specific 3-methyl analog, radical recombination

often leads to dimerization or ring opening.

Type II: Hydroxylation of the benzene ring (positions 5, 6, or 8) followed by ring cleavage.

Pathway C: Biodegradation (Bacterial Catabolism)
In environmental systems (e.g., Comamonas testosteroni), the degradation follows a specific

enzymatic route.

Mechanism:
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Monooxygenation: The benzene ring is hydroxylated to form 5,6-dihydroxy-3-methyl-2-

oxo-1,2-dihydroquinoline.

Meta-Cleavage: The ring is cleaved at the meta position by 5,6-dioxygenase.

Product: Formation of 3-methyl-5-hydroxy-6-(3-carboxy-3-oxopropenyl)-1H-2-pyridone.
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Caption: Mechanistic flow of oxidative, biological, and photolytic degradation pathways for 2-
hydroxy-3-methyl-1H-quinolin-4-one.
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Category 1: Analytical Anomalies (HPLC/LC-MS)
Q: Why do I see split peaks for the parent compound in HPLC? A: This is likely due to keto-enol

tautomerism.

Cause: The compound exists in equilibrium between the 2,4-dione, 4-hydroxy-2-quinolone,

and 2-hydroxy-4-quinolone forms. In unbuffered mobile phases or protic solvents

(methanol/water), these tautomers may separate slightly.

Solution: Acidify the mobile phase (0.1% Formic Acid or TFA) to lock the compound in its

protonated form, or use a buffered mobile phase (Ammonium Acetate pH 4.5) to stabilize the

equilibrium.

Q: I observe a new peak at RRT 0.85 after leaving the sample on the bench. What is it? A: This

is likely a photodegradation product (Early-eluting hydroxylated species).

Cause: Quinolones are highly photosensitive. Ambient lab light (fluorescent) contains

enough UV to trigger hydroxylation at the C6 or C8 position.

Validation: Run the "Dark Control" experiment (see Protocol A). If the peak disappears in the

dark control, it is photo-induced.

Category 2: Stability in Formulation
Q: The compound is precipitating during forced degradation with acid (0.1 N HCl). Is this

degradation? A: No, this is likely a solubility issue.

Cause: 2-hydroxy-3-methyl-1H-quinolin-4-one is poorly soluble in acidic aqueous media

due to the protonation of the amide, which can lead to aggregation before hydrolysis occurs.

Solution: Use a co-solvent. Prepare the stress sample in 20% Methanol / 80% 0.1 N HCl.

Ensure the concentration is below 0.5 mg/mL.

Q: We detect a mass shift of +16 Da and +14 Da in oxidative stress samples. What are these?

A:

+16 Da: Mono-oxidation. Likely hydroxylation of the benzene ring or the methyl group (–

CH₂OH).
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+14 Da: Transformation of the methyl group (–CH₃) to a carbonyl (–CHO) is actually a +14

Da shift (loss of 2H, gain of O = +16 - 2 = +14). This confirms the oxidation of the C3-methyl

group to an aldehyde.

Experimental Protocols
Protocol A: Confirmatory Photostability Study
Objective: To distinguish between thermal and photolytic degradation products.

Preparation: Prepare a 100 µg/mL solution of the analyte in 50:50 Acetonitrile:Water.

Setup:

Sample A (Light): Place in a clear quartz vial. Expose to 1.2 million lux hours (ICH Q1B

standard).

Sample B (Dark Control): Wrap a matching vial in double-layer aluminum foil. Place next

to Sample A to control for temperature.

Analysis: Analyze both by HPLC-DAD (254 nm).

Criteria: Any peak present in A but absent in B is a definitive photoproduct.

Protocol B: Oxidative Stress Profiling
Objective: To generate methyl-oxidized impurities.

Preparation: Dissolve 5 mg of compound in 1 mL Acetonitrile.

Initiation: Add 1 mL of 30% H₂O₂.

Incubation:

Timepoints: 0h, 4h, 24h.

Temp: Ambient (25°C). Note: Do not heat initially; quinolones can degrade rapidly with

heat+peroxide.
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Quenching: Add 100 µL of 10% Sodium Metabisulfite solution before injection to destroy

excess peroxide (prevents on-column oxidation).

Quantitative Data Summary
Stress Condition

Expected
Degradation (%)

Major Degradant
Mass Shift (LC-MS)

Primary
Mechanism

Acid (0.1 N HCl, 60°C,

24h)
< 5% (Stable) N/A Resistant to hydrolysis

Base (0.1 N NaOH,

60°C, 24h)
< 10%

+18 Da (Ring opening

- rare)

Amide hydrolysis

(slow)

Oxidation (3% H₂O₂,

RT, 4h)
15 - 30%

+16 Da, +14 Da, +32

Da

Methyl oxidation /

Ring hydroxylation

Photolysis (UVA, 24h) > 50% -H₂ (Dimer), +16 Da

Radical

polymerization /

Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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